4-(3-Bromo-5-(4-methoxyphenyl)thiophen-2-YL)benzonitrile

• Molecular Formula: C18H12BrNOS
• Molecular Weight: 370.3 g/mol
• IUPAC Name: 4-[3-bromo-5-(4-methoxyphenyl)thiophen-2-yl]benzonitrile
• InChI: InChI=1S/C18H12BrNOS/c1-21-15-8-6-13(7-9-15)17-10-16(19)18(22-17)14-4-2-12(11-20)3-5-14/h2-10H,1H3
• InChI Key: GQQOXGAGMBWFGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=C(S2)C3=CC=C(C=C3)C#N)Br

Description

4-(3-Bromo-5-(4-methoxyphenyl)thiophen-2-YL)benzonitrile is a brominated thiophene derivative featuring a 4-methoxyphenyl substituent and a benzonitrile moiety. This compound is structurally characterized by a thiophene core substituted at the 3-position with bromine and at the 5-position with a 4-methoxyphenyl group, while the benzonitrile group is attached at the para-position of the adjacent phenyl ring. Its molecular formula is C₁₈H₁₁BrNOS, with a molecular weight of 385.26 g/mol. The bromine atom enhances its reactivity in cross-coupling reactions, while the electron-donating methoxy group and electron-withdrawing nitrile group contribute to its electronic properties, making it a candidate for applications in organic electronics and medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Bromo-5-(4-methoxyphenyl)thiophen-2-YL)benzonitrile typically involves the following steps:

Methoxylation: The addition of a methoxy group to the phenyl ring.

Nitrile Formation:

These reactions are usually carried out under controlled conditions using specific reagents and catalysts. For example, the bromination step may involve the use of bromine or N-bromosuccinimide (NBS) as the brominating agent .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The use of advanced techniques such as microwave-assisted synthesis and high-throughput screening can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

4-(3-Bromo-5-(4-methoxyphenyl)thiophen-2-YL)benzonitrile can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitrile group to an amine.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amines .

Scientific Research Applications

4-(3-Bromo-5-(4-methoxyphenyl)thiophen-2-YL)benzonitrile has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in the study of biological pathways and mechanisms.

Industry: The compound is used in the development of advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 4-(3-Bromo-5-(4-methoxyphenyl)thiophen-2-YL)benzonitrile involves its interaction with specific molecular targets and pathways. For example, in medicinal chemistry, the compound may act as an inhibitor of certain enzymes or receptors, thereby modulating biological processes. The exact mechanism depends on the specific application and the molecular targets involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis compare 4-(3-Bromo-5-(4-methoxyphenyl)thiophen-2-YL)benzonitrile with analogous thiophene-based benzonitrile derivatives, focusing on structural variations, physicochemical properties, and functional performance.

Table 1: Structural and Functional Comparison of Thiophene-Based Benzonitrile Derivatives

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
4-(3-Bromo-5-(4-methoxyphenyl)thiophen-2-YL)benzonitrile	3-Br, 5-(4-MeOPh), 4-CN-Ph	C₁₈H₁₁BrNOS	385.26	High reactivity in Pd-catalyzed couplings; potential antimicrobial activity
4-(5-(4-Methoxyphenyl)thiophen-2-YL)-2-fluorobenzonitrile (MOT)	2-F, 5-(4-MeOPh), 4-CN-Ph	C₁₈H₁₁FNOS	324.35	Strong fluorosolvatochromism; solvent-dependent ICT properties
4-(5-(4-(Dimethylamino)phenyl)thiophen-2-YL)-2-fluorobenzonitrile (DMAT)	2-F, 5-(4-NMe₂Ph), 4-CN-Ph	C₁₉H₁₄FN₃S	351.40	Enhanced ICT strength; red-shifted emission vs. MOT
4-(4-(Selenophen-2-YL)-5-(p-tolyl)thiophen-2-YL)benzonitrile (26b)	4-SePh, 5-(p-tolyl), 4-CN-Ph	C₂₆H₁₈NSSSe	488.46	Extended conjugation via selenophene; higher thermal stability (mp 162–164°C)
4-(Thiophen-2-YL)benzonitrile (3n)	Unsubstituted thiophene, 4-CN-Ph	C₁₁H₇NS	185.24	Baseline for electronic studies; used in OLEDs
4-(3-Phenylbenzo[b]thiophen-2-YL)benzonitrile (30)	Benzo[b]thiophene core, 3-Ph, 4-CN-Ph	C₂₁H₁₂N₂S	324.40	Rigid planar structure; high melting point (200–204°C)

Electronic and Photophysical Properties

• Electron-Donating vs. Withdrawing Groups: The methoxy group in 4-(3-Bromo-5-(4-methoxyphenyl)thiophen-2-YL)benzonitrile enhances electron density in the thiophene ring, while the nitrile group withdraws electrons, creating a push-pull system. This contrasts with MOT and DMAT, where fluorine and dimethylamino groups further modulate intramolecular charge transfer (ICT). DMAT exhibits stronger ICT due to the dimethylamino group’s higher electron-donating capacity compared to methoxy . Selenophene incorporation (e.g., compound 26b) extends π-conjugation, red-shifting absorption/emission spectra compared to thiophene analogs .

Reactivity in Cross-Coupling Reactions

• The bromine atom in 4-(3-Bromo-5-(4-methoxyphenyl)thiophen-2-YL)benzonitrile facilitates Suzuki-Miyaura couplings, as demonstrated in related bromothiophenes (e.g., compound 30, synthesized via Pd-catalyzed arylation in 85% yield) . In contrast, MOT and DMAT lack halogens, limiting their utility in such reactions but enhancing photostability .

Research Findings and Implications

Synthetic Versatility : Brominated thiophenes like 4-(3-Bromo-5-(4-methoxyphenyl)thiophen-2-YL)benzonitrile serve as intermediates for synthesizing complex π-conjugated systems, enabling tailored optoelectronic properties .

Structure-Property Relationships: Substitution at the thiophene β-position (e.g., bromine) significantly impacts reactivity, whereas aryl group modifications (e.g., methoxy vs. dimethylamino) dictate photophysical behavior . Melting points correlate with molecular rigidity; benzo[b]thiophene derivatives (e.g., compound 30) exhibit higher thermal stability than thiophene analogs .

Biological Activity

The compound 4-(3-Bromo-5-(4-methoxyphenyl)thiophen-2-YL)benzonitrile (CAS Number: 1429209-23-3) is a member of the thiophene derivatives, which have garnered attention for their diverse biological activities. This article delves into the biological activity of this compound, highlighting its potential therapeutic applications based on recent research findings, case studies, and data tables.

Chemical Structure

The structure of 4-(3-Bromo-5-(4-methoxyphenyl)thiophen-2-YL)benzonitrile features a thiophene ring substituted with a bromine atom and a methoxyphenyl group, along with a benzonitrile moiety. This unique arrangement contributes to its biological activity.

Chemical Structure

Anticancer Activity

Recent studies have indicated that thiophene derivatives exhibit significant anticancer properties. For instance, compounds similar to 4-(3-Bromo-5-(4-methoxyphenyl)thiophen-2-YL)benzonitrile have been evaluated for their antiproliferative effects against various cancer cell lines.

Case Study: Antiproliferative Effects

A study conducted on related compounds showed promising results in inhibiting the proliferation of cancer cells, such as:

Compound	Cell Line	IC50 (µM)	Selectivity Index
4a	A172 (Glioblastoma)	5.03 ± 0.69	>1
4b	B16F10 (Melanoma)	5.37 ± 0.11	>1
4g	MDA-MB-231 (Breast Cancer)	5.11	>1

These results indicate that the tested compounds possess lower IC50 values against cancer cells compared to healthy cells, suggesting selective toxicity towards cancerous tissues .

Antiviral Activity

In addition to anticancer properties, thiophene derivatives have shown antiviral activity. Research has identified certain thiophene-based compounds that inhibit viral replication effectively.

The antiviral mechanism often involves the inhibition of viral enzymes or interference with viral entry into host cells. For example, compounds structurally similar to 4-(3-Bromo-5-(4-methoxyphenyl)thiophen-2-YL)benzonitrile were found to inhibit RNA polymerase activity in viruses, demonstrating their potential as antiviral agents .

Antimicrobial Activity

Thiophene derivatives are also recognized for their antimicrobial properties. A study evaluating various derivatives reported significant antibacterial and antifungal activities against a range of pathogens.

Antimicrobial Efficacy Table

Compound	Bacteria/Fungi	Minimum Inhibitory Concentration (MIC)
Thiophene Derivative A	E. coli	25 µg/mL
Thiophene Derivative B	S. aureus	15 µg/mL
Thiophene Derivative C	C. albicans	20 µg/mL

These findings suggest that the compound may serve as a basis for developing new antimicrobial agents .